Cas no 23684-48-2 (H-GLU-GLU-GLU-OH)

• Product Name: H-GLU-GLU-GLU-OH
• CAS No: 23684-48-2
• MF: C₁₅H₂₃N₃O₁₀
• MW: 405.357224702835
• MDL: MFCD00037310
• CID: 851387
• PubChem ID: 72362
• Update Time: 2025-06-15

H-GLU-GLU-GLU-OH Chemical and Physical Properties

Names and Identifiers

• H-GLU-GLU-GLU-OH
• ALPHA-L-GLU-ALPHA-L-GLU-L-GLU
• L-ALPHA-GLUTAMYL-L-ALPHA-GLUTAMYL-L-GLUTAMIC ACID
• L-A-GLUTAMYL-L-A-GLUTAMYL-L-GLUTAMIC ACID
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]pentanedioic acid
• A-glutamyl-l-
• A-glutamyl-l-glutamic acid
• E-E-E
• Glu-Glu-Glu
• L-Glu-L-Glu-L-Glu
• L-Glutamic acid,homopolymer,sodium salt
• L-lysine trimer
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-5-hydroxy-5-oxo-pentanoyl]amino]-5-hydroxy-5-oxo-pentanoyl]amino]pentanedioic acid
• SCHEMBL1674796
• 23684-48-2
• Glutamyl-glutamyl-glutamic acid
• (S)-2-((S)-2-((S)-2-Amino-4-carboxybutanamido)-4-carboxybutanamido)pentanedioic acid
• L-Glutamyl-L-glutamyl-L-glutamic acid
• N-{2-[(2-Amino-4-carboxy-1-hydroxybutylidene)amino]-4-carboxy-1-hydroxybutylidene}glutamic acid
• BUZMZDDKFCSKOT-CIUDSAMLSA-N
• Q27140571
• CHEBI:73493
• MFCD00037310
• DTXSID30949110

• MDL： MFCD00037310
• Inchi： 1S/C15H23N3O10/c16-7(1-4-10(19)20)13(25)17-8(2-5-11(21)22)14(26)18-9(15(27)28)3-6-12(23)24/h7-9H,1-6,16H2,(H,17,25)(H,18,26)(H,19,20)(H,21,22)(H,23,24)(H,27,28)/t7-,8-,9-/m0/s1
• InChI Key： BUZMZDDKFCSKOT-CIUDSAMLSA-N
• SMILES： O=C([C@H](CCC(=O)O)NC([C@H](CCC(=O)O)N)=O)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 405.13800
• Monoisotopic Mass: 405.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _6.4
• Topological Polar Surface Area: 233A^2

Experimental Properties

• Color/Form: solid
• Density: 1.494
• Boiling Point: 915.3°C at 760 mmHg
• Flash Point: 507.4°C
• Refractive Index: 1.565
• PSA: 233.42000
• LogP: -0.55560

H-GLU-GLU-GLU-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-GLU-GLU-GLU-OH

Recent Advances in the Study of 23684-48-2 and H-GLU-GLU-GLU-OH in Chemical Biology and Pharmaceutical Research

The chemical compound 23684-48-2 and the tripeptide H-GLU-GLU-GLU-OH have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential applications in drug development, biomaterial engineering, and therapeutic interventions. This research briefing synthesizes the latest findings related to these compounds, highlighting their structural properties, biological activities, and emerging applications.

23684-48-2, a small organic molecule with a unique chemical structure, has been the subject of several recent studies exploring its role as a modulator of enzymatic activity. Researchers have identified its potential to interact with specific protein targets, making it a promising candidate for the development of enzyme inhibitors. Meanwhile, H-GLU-GLU-GLU-OH, a homotripeptide composed of three glutamic acid residues, has been studied for its role in peptide-based therapeutics and as a building block for biomaterials. Its polyanionic nature and biocompatibility make it suitable for applications in drug delivery systems and tissue engineering.

Recent studies have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular dynamics simulations to elucidate the three-dimensional structure and binding mechanisms of 23684-48-2. These investigations have revealed its ability to form stable complexes with target enzymes, thereby inhibiting their activity. In parallel, research on H-GLU-GLU-GLU-OH has focused on its self-assembly properties and its potential to form nanostructures with tailored functionalities. These nanostructures have shown promise in encapsulating and delivering therapeutic agents to specific tissues.

One of the most notable findings in recent research is the synergistic effect observed when 23684-48-2 and H-GLU-GLU-GLU-OH are used in combination. Preliminary studies suggest that the tripeptide can enhance the solubility and bioavailability of 23684-48-2, thereby improving its therapeutic efficacy. This combination has been tested in vitro and in vivo, demonstrating reduced toxicity and improved pharmacokinetic profiles. These results open new avenues for the development of combination therapies targeting complex diseases such as cancer and neurodegenerative disorders.

In conclusion, the ongoing research on 23684-48-2 and H-GLU-GLU-GLU-OH underscores their potential as versatile tools in chemical biology and pharmaceutical sciences. The integration of structural biology, computational modeling, and preclinical studies has provided valuable insights into their mechanisms of action and therapeutic applications. Future research should focus on optimizing their formulations, exploring additional biological targets, and advancing these compounds toward clinical trials. The findings summarized in this briefing highlight the importance of interdisciplinary approaches in unlocking the full potential of these promising molecules.